6-((5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C24H22N6O4S/c1-34-18-7-4-6-17(13-18)30-20(11-16-12-21(31)26-23(33)25-16)27-28-24(30)35-14-22(32)29-10-9-15-5-2-3-8-19(15)29/h2-8,12-13H,9-11,14H2,1H3,(H2,25,26,31,33)
• InChI Key: HDFIYSCPFYHJHX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=NN=C2SCC(=O)N3CCC4=CC=CC=C43)CC5=CC(=O)NC(=O)N5
• Molecular Formula: C24H22N6O4S
• Molecular Weight: 490.5 g/mol

Description

6-((5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H22N6O4S and its molecular weight is 490.54. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antiviral Agents

Studies on related compounds, such as spiropyrimidinethiones and thiazolopyrimidines, indicate their potential as antimicrobial and antiviral agents. For instance, spiropyrimidinethiones have shown corrosion inhibition effects, which indirectly suggest their stability and potential biological activity in harsh conditions M. Yadav et al., 2015. Similarly, thieno[2,3-d]pyrimidine derivatives have been evaluated for anti-inflammatory, analgesic, and ulcerogenic activities, suggesting their medicinal chemistry applications Abdel-Rhman B. A. El-Gazzar et al., 2007.

Synthesis and Structural Analysis

The synthesis and structural determination of compounds containing indoline and pyrimidine units demonstrate the interest in exploring diverse heterocyclic frameworks for potential biological activities. For example, the reaction of indoline and carbohydrazide under specific conditions yielded novel compounds, highlighting the methodologies for constructing complex structures B. Kariuki et al., 2022.

Antioxidant Properties

Compounds with indole derivatives have been designed and synthesized, showing significant antioxidant activities. These studies are crucial for developing new therapeutics with potential to combat oxidative stress-related diseases M. A. Aziz et al., 2021.

Herbicidal Activity

Research into pyrimidines and related structures extends into agricultural sciences, where dimethoxypyrimidines and their analogues have been explored for herbicidal activity. These studies offer insights into the development of new herbicides with specific action mechanisms Y. Nezu et al., 1996.